![molecular formula C15H16Cl2N4O B500790 4-Chloro-2-(4-chloro-phenyl)-5-(4-methyl-piperazin-1-yl)-2H-pyridazin-3-one CAS No. 353255-44-4](/img/structure/B500790.png)
4-Chloro-2-(4-chloro-phenyl)-5-(4-methyl-piperazin-1-yl)-2H-pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Chloro-2-(4-chloro-phenyl)-5-(4-methyl-piperazin-1-yl)-2H-pyridazin-3-one, also known as CPMCP, is a heterocyclic compound that is widely used in scientific research. It has a variety of applications, including medicinal chemistry, drug design, and materials science. CPMCP is a synthetic compound that is structurally related to the pyridazine family of compounds. It has been used in a range of studies, including the development of novel drugs, the synthesis of new materials, and the investigation of biochemical and physiological effects.
Scientific Research Applications
Piperazine Derivatives in Medicinal Chemistry
Piperazine derivatives, components structurally related to the compound , have been extensively explored for their medicinal chemistry applications due to their versatile pharmacophore, which allows for the development of various therapeutic agents.
Therapeutic Potential : Piperazine cores are integral in the design of drugs with antipsychotic, antidepressant, anticancer, anti-inflammatory, and antihistamine properties, reflecting their broad pharmacological applications. The structural flexibility of piperazine derivatives enables the discovery of molecules with significant pharmacokinetic and pharmacodynamic profiles, underscoring their importance in drug discovery (Rathi et al., 2016).
Anti-Mycobacterial Properties : Piperazine as a core structure has been identified in compounds demonstrating potent activity against Mycobacterium tuberculosis, including drug-resistant strains. This suggests its potential role in developing new anti-tuberculosis therapies, highlighting the importance of structure-activity relationship (SAR) studies for optimizing anti-mycobacterial agents (Girase et al., 2020).
Pharmacokinetic Modulation : Research into arylpiperazine derivatives, which share a core component with the compound of interest, has shown that these entities undergo extensive metabolic transformations, including N-dealkylation. Understanding these metabolic pathways is crucial for the development of drugs with improved efficacy and reduced toxicity, which is relevant for compounds intended for neurological applications (Caccia, 2007).
properties
IUPAC Name |
4-chloro-2-(4-chlorophenyl)-5-(4-methylpiperazin-1-yl)pyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16Cl2N4O/c1-19-6-8-20(9-7-19)13-10-18-21(15(22)14(13)17)12-4-2-11(16)3-5-12/h2-5,10H,6-9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFILGUWETVVSCK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C(=O)N(N=C2)C3=CC=C(C=C3)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16Cl2N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.